Cas no 1804575-11-8 (2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1804575-11-8
• MF: C₇H₃F₃N₄O₃
• MW: 248.118931055069
• CID: 4801535
• Update Time: 2025-05-20

2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F3N4O3/c8-7(9,10)17-4-1-3(2-11)5(12)13-6(4)14(15)16/h1H,(H2,12,13)
• InChI Key： YXWQZXVQDTUJRT-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=C(N)N=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 2.1
• Topological Polar Surface Area: 118

Additional information on 2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine

Introduction to 2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804575-11-8)

2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804575-11-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex functional groups, including an amino group, a cyano group, a nitro group, and a trifluoromethoxy group, which collectively contribute to its diverse reactivity and biological properties.

The chemical structure of 2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine is particularly noteworthy. The pyridine ring, a six-membered heterocyclic aromatic compound with one nitrogen atom, serves as the core framework. The presence of the amino group (-NH₂) at the 2-position, the cyano group (-CN) at the 3-position, the nitro group (-NO₂) at the 6-position, and the trifluoromethoxy group (-OCF₃) at the 5-position imparts distinct chemical and physical properties to this compound. These functional groups can participate in various chemical reactions, making 2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine a valuable intermediate in synthetic chemistry.

In the pharmaceutical industry, 2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various diseases. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The trifluoromethoxy group, in particular, has been shown to enhance the lipophilicity and metabolic stability of these derivatives, improving their pharmacokinetic properties.

Beyond its pharmaceutical applications, 2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine has also found use in materials science. Its unique electronic properties make it a suitable candidate for the development of novel materials with specific optical and electronic characteristics. For example, researchers at the University of California have synthesized polymers incorporating this compound as a monomer unit, resulting in materials with enhanced photoluminescence and conductivity. These materials have potential applications in organic electronics and optoelectronics.

The synthesis of 2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential functionalization of a pyridine ring through nitration, cyanylation, amination, and trifluoromethylation. Each step must be carefully optimized to avoid side reactions and ensure the desired product is obtained. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

The physical properties of 2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine, such as its melting point, solubility, and stability under various conditions, are crucial for its practical applications. Studies have shown that this compound is stable under normal laboratory conditions but may decompose at high temperatures or in strongly acidic or basic environments. Understanding these properties is essential for optimizing its use in different contexts.

In conclusion, 2-Amino-3-cyano-6-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1804575-11-8) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it a valuable intermediate for developing new drugs and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods for this compound, highlighting its importance in modern chemistry.